Cas no 338-69-2 (D-Alanine)
D-Alanine is a non-essential amino acid that exhibits chelating properties and can be used as an antimicrobial agent in various applications. Its ability to form stable complexes with metal ions makes it useful for removing heavy metals from solutions, while its antimicrobial activity allows for application in food and pharmaceutical preservation.
D-Alanine structure
Product Name:D-Alanine
CAS No:338-69-2
MF:C3H7NO2
MW:89.0931808948517
MDL:MFCD00008077
CID:36925
PubChem ID:87561859
Update Time:2025-09-09
D-Alanine Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine
- D-2-AMINOPROPIONIC ACID
- D-2-AMINOPROPANOIC ACID
- D-ALPHA-ALANINE
- D-ALA
- (2R)-2-aminopropanoic acid
- (R)-(-)-2-AMINOPROPIONIC ACID
- (R)-2-Aminopropanoic acid
- ALANINE, D-(RG)
- H-D-Ala-OH
- PARAGOS 530601
- (R)-2-Aminopropionic acid
- (R)-2-AMin-opropionic acid
- Alanine D-form
- Alanine,D
- D-a-Alanine
- D-α-Alanine
- D-α-AMinopropionic acid
- H-D-Abu-OH
- (R)-Alanine
- Alanine, D-
- D-(-)-Alanine
- D-alpha-Aminopropionsaeure
- (R)-2-Aminopropionsaeure
- D-Alanin
- Ba 2776
- D-alpha-aminopropionic acid
- alanine
- D-.alpha.-Alanine
- E3UDS4613U
- QNAYBMKLOCPYGJ-UWTATZPHSA-N
- DAL
- DSSTox_RID_81027
- DSSTox_CID_25649
- DSSTox_
- D-Alanine, Vetec(TM) reagent grade, >=98%
- DB01786
- UNII-E3UDS4613U
- A0177
- MFCD00008077
- NCGC00024494-02
- AM20090517
- NCGC00024493-03
- CHEMBL66693
- s3203
- Z802692914
- (R)-2-amino propionic acid
- 0C450B43-C901-4435-9E74-051222D815EA
- A-4200
- 3h-d-ala
- Tox21_110903_1
- D(-)-alpha-Alanine
- A847287
- R Alanine
- NSC 158286
- DTXSID3045649
- SR-01000597686
- D(-)-.alpha.-Alanine
- HY-41700
- (2R)-2-azaniumylpropanoate
- EINECS 206-418-1
- NCGC00024493-01
- EN300-53665
- 338-69-2
- D(-)-a -Alanine
- AKOS015840336
- BDBM50000109
- (2R)-2-(amino)propanoic acid
- Q27076975
- NSC-158286
- Tocris-0204
- M02932
- CHEBI:15570
- GTPL4678
- bmse000236
- SR-01000597686-3
- D-Alanine, >=99%
- CS-W020127
- delta-alpha-Alanine
- delta-Alanine
- Tox21_110903
- delta-(-)-Alanine
- (D)-alanine
- CAS-338-69-2
- NS00069914
- D-Alanine, >=98% (HPLC)
- AS-56052
- DTXCID1025649
- NCGC00024493-02
- delta-2-Aminopropionic acid
- ALANINE D-FORM [MI]
- C00133
- H-D-Ala-OH,98%
- D-alanine zwitterion
- (2R)-2-aminopropanoate
- D-2-Aminopropionate
- D-a-Aminopropionic acid
- D-a-Aminopropionate
- (2R)-2-Aminopropionic acid
- D(-)-a-Alanine
- D-alpha-Aminopropionate
- CHEBI:57416
- (R)-2-Aminopropanoate
-
- MDL： MFCD00008077
- Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m1/s1
- InChI Key： QNAYBMKLOCPYGJ-UWTATZPHSA-N
- SMILES： OC([C@@H](C)N)=O
- BRN： 1720249
Computed Properties
- Exact Mass: 89.04770
- Monoisotopic Mass: 89.047678466 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 61.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 63.3
- Surface Charge: 0
- Tautomer Count: nothing
- Molecular Weight: 89.09
Experimental Properties
- Color/Form: Colorless crystals.
- Density: 1.4310 (estimate)
- Melting Point: 291 °C (dec.) (lit.)
- Boiling Point: 212.9oCat760mmHg
- Flash Point: 82.6℃
- Refractive Index: -14 ° (C=2, 6mol/L HCl)
- Solubility: H2O: soluble
- Water Partition Coefficient: 155 g/L (20 ºC)
- PSA: 63.32000
- LogP: 0.11850
- Solubility: It is easily soluble in water (16.5%, 25 ℃), slightly soluble in ethanol (0.2% in 80% cold alcohol), and insoluble in ether or acetone.
- Merck: 14,204
- Specific Rotation: -14.5 º (c=10, 6N HCl)
D-Alanine Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
D-Alanine Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
D-Alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A109095-100g |
D-Alanine |
338-69-2 | 98% | 100g |
¥102.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A109095-25g |
D-Alanine |
338-69-2 | 98% | 25g |
¥41.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A109095-500g |
D-Alanine |
338-69-2 | 98% | 500g |
¥411.90 | 2023-09-04 | |
| Fluorochem | M02932-25g |
H-D-Ala-OH |
338-69-2 | 98% | 25g |
￡11.00 | 2022-02-28 | |
| Fluorochem | M02932-100g |
H-D-Ala-OH |
338-69-2 | 98% | 100g |
￡35.00 | 2022-02-28 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0681970667- 1g |
D-Alanine |
338-69-2 | 1g |
¥ 38.8 | 2021-05-18 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0681970651- 5g |
D-Alanine |
338-69-2 | 5g |
¥ 68.2 | 2021-05-18 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0681970635- 100g |
D-Alanine |
338-69-2 | 100g |
¥ 237.6 | 2021-05-18 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0681970623- 500g |
D-Alanine |
338-69-2 | 500g |
¥ 1,082.4 | 2021-05-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | A7377-5G |
D-Alanine |
338-69-2 | 5g |
¥587.46 | 2023-09-28 |
D-Alanine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:338-69-2)D-Alanine
Order Number:A847287
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:14
Price ($):150.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:338-69-2)D-Alanine
Order Number:sfd17413
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:338-69-2)D-Alanine
Order Number:LE6637;LE26562252;LE10187
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
D-Alanine Related Literature
-
Asha V. Chate,Ankita A. Redlawar,Giribala M. Bondle,Aniket P. Sarkate,Shailee V. Tiwari,Deepak K. Lokwani New J. Chem. 2019 43 9002
-
T. D. H. Bugg,C. T. Walsh Nat. Prod. Rep. 1992 9 199
-
Chunxu Jiang,Yong Tan,Tingting Wang,Zuocheng Wang,Guoqiang Peng,Chengxin Hao,Lihong Zhao New J. Chem. 2023 47 10347
-
Chunxu Jiang,Yong Tan,Tingting Wang,Zuocheng Wang,Guoqiang Peng,Chengxin Hao,Lihong Zhao New J. Chem. 2023 47 10347
-
5. Aminoalkylphosphinate inhibitors of D-Ala-D-Ala adding enzymeDavid J. Miller,Stephen M. Hammond,Daniela Anderluzzi,Timothy D. H. Bugg J. Chem. Soc. Perkin Trans. 1 1998 131
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